Cas no 2416-94-6 (2,3,6-Trimethylphenol)

2,3,6-Trimethylphenol Properties

Names and Identifiers

• 2,3,6-Trimethylphenol
• 2,3,6-Trimethylphenolneat
• 1-Hydroxy-2,3,6-trimethylbenzene
• 2,3,6-tri-methylphenol
• 3-Hydroxypseudocumene
• DSSTox_CID_2187
• EINECS 219-330-3
• Phenol,2,3,6-trimethyl
• NSC 91509
• Phenol, 2,3,6-trimethyl-
• 2,3,6-trimethyl-phenol
• 2,3,6-TRIMETHYL PHENOL
• fema 3963
• 05WKL2L5LJ
• QQOMQLYQAXGHSU-UHFFFAOYSA-N
• DSSTox_RID_76518
• DSSTox_GSID_22187
• NSC91509
• trimethylphenol,95%
• PubChem24006
• 2,5,6-trimethylphenol
• 2,3,6-trimethyl-pheno
• phenol,2,3,6-trimethyl-
• KSC49
• +Expand

• MDL： MFCD00002229
• InChIKey： QQOMQLYQAXGHSU-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c1-6-4-5-7(2)9(10)8(6)3/h4-5,10H,1-3H3
• SMILES： O([H])C1=C(C([H])([H])[H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 136.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.089
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 2.31740
• PSA: 20.23000
• Refractive Index: 1.5115 (estimate)
• Boiling Point: 120°C/11mmHg(lit.)
• Melting Point: 62.0 to 66.0 deg-C
• Flash Point: 100
• FEMA: 3963 | 2,3,6-TRIMETHYLPHENOL
• Solubility: methanol: 0.1 g/mL, clear
• Color/Form: White or yellowish solid
• Solubility: Not determined
• Density: 0.940

2,3,6-Trimethylphenol Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S39-S24/25-S45-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2430 8/PG 3
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：III
• Risk Phrases： R36/37/38
• Signal Word：warning
• TSCA：Yes
• HazardClass：8

2,3,6-Trimethylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons